molecular formula C13H15NO3 B8380237 Benz-3,1-oxazine-2,4-dione, 1-pentyl- CAS No. 57384-48-2

Benz-3,1-oxazine-2,4-dione, 1-pentyl-

Cat. No.: B8380237
CAS No.: 57384-48-2
M. Wt: 233.26 g/mol
InChI Key: JRKZMGQUTSBYPR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Benz-3,1-oxazine-2,4-dione, 1-pentyl- is a useful research compound. Its molecular formula is C13H15NO3 and its molecular weight is 233.26 g/mol. The purity is usually 95%.
BenchChem offers high-quality Benz-3,1-oxazine-2,4-dione, 1-pentyl- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Benz-3,1-oxazine-2,4-dione, 1-pentyl- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

57384-48-2

Molecular Formula

C13H15NO3

Molecular Weight

233.26 g/mol

IUPAC Name

1-pentyl-3,1-benzoxazine-2,4-dione

InChI

InChI=1S/C13H15NO3/c1-2-3-6-9-14-11-8-5-4-7-10(11)12(15)17-13(14)16/h4-5,7-8H,2-3,6,9H2,1H3

InChI Key

JRKZMGQUTSBYPR-UHFFFAOYSA-N

Canonical SMILES

CCCCCN1C2=CC=CC=C2C(=O)OC1=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

3,1-Benzoxazin-2,4-(1H)-dione (1.0 g, 6.13 mmol) was dissolved in N,N-dimethylformamide (10 ml), 60% sodium hydride (0.296 g, 7.39 mmol) was added under ice-cooling, and the mixture was stirred at room temperature for 1 hr. 1-Iodopentane (0.97 ml, 7.32 mmol) was added, and the mixture was stirred at room temperature for 2 hr. Ethyl acetate was added to the reaction mixture, the mixture was washed with water, and the organic layer was dried over sodium sulfate. The solvent was evaporated under reduced pressure, and the obtained residue was purified by silica gel column chromatography (hexane:ethyl acetate) to give 1-pentyl-3,1-benzoxazin-2,4-(1H)-dione (0.634 g, 2.72 mmol, yield 44%).
Quantity
1 g
Type
reactant
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One
Quantity
0.296 g
Type
reactant
Reaction Step Two
Quantity
0.97 mL
Type
reactant
Reaction Step Three
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four

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